Cas no 51203-49-7 (Cyclopentadienyl(cycloheptatrienyl)titanium(ii))

• Product Name: Cyclopentadienyl(cycloheptatrienyl)titanium(ii)
• CAS No: 51203-49-7
• MF: C₁₂H₁₂Ti
• MW: 204.090683937073
• MDL: MFCD04973057
• CID: 1570792
• PubChem ID: 354334234
• Update Time: 2025-11-02

Cyclopentadienyl(cycloheptatrienyl)titanium(ii) Chemical and Physical Properties

Names and Identifiers

• CYCLOOCTADIENE(HYDROQUINONE)RHODIUM (I) TETRAFLUOROBORATE
• (methylbenzoate)chromium tricarbonyl
• cycloheptatrienylcyclopentadienyltitanium
• (cyclopentadienyl)Ti(cycloheptatrienyl)
• SC10113
• (COD)Rh(1,4-dihydroquinone)BF4
• methyl benzoate chromium tricarbonyl
• C6H5COOMe(CO)3Cr
• 1,5-CYCLOOCTADIENE(HYDROQUINONE)RHODIUM(I) TETRAFLUOROBORATE
• [(1,4-hydroquinone)Rh(COD)]BF4
• [(H2Q)Rh(COD)]BF4
• (eta7-Cycloheptatrienyl)(eta5-cyclopentadienyl)titanium(II)
• (η7-C7H7)Ti(η5-C5H5)
• Troticene
• Cyclopentadienyl(cycloheptatrienyl)titanium(II), 99%
• Cyclopentadienyl(cycloheptatrienyl)titaniuM(II),99%
• 5-cyclopentadienyl)titanium(II)
• 7-Cycloheptatrienyl)(η(η7-Cycloheptatrienyl)(η5-cyclopentadienyl)titanium(II)
• (eta7-Cycloheptatrienyl)(eta5-cyclopentadienyl)titanium(II) (ηTroticene
• Cyclopentadienyl(cycloheptatrienyl)titanium(ii)

• MDL： MFCD04973057
• Inchi： 1S/C7H7.C5H5.Ti/c1-2-4-6-7-5-3-1;1-2-4-5-3-1;/h1-5H,6H2;1-3H,4H2;
• InChI Key： JVSXCHQISFBXQP-UHFFFAOYSA-N
• SMILES： [Ti](C1CC=CC=1)C1CC=CC=CC=1

Computed Properties

• Exact Mass: 204.04200

Experimental Properties

• PSA: 0.00000
• LogP: 2.45160
• Sensitiveness: air sensitive

Cyclopentadienyl(cycloheptatrienyl)titanium(ii) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• Safety Instruction： H228
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cyclopentadienyl(cycloheptatrienyl)titanium(ii)

Exploring Cyclopentadienyl(cycloheptatrienyl)titanium(II) (CAS 51203-49-7): Properties, Applications, and Research Insights

Cyclopentadienyl(cycloheptatrienyl)titanium(II) (CAS 51203-49-7) is a fascinating organometallic compound that has garnered significant attention in both academic and industrial research. This compound, often abbreviated as CpTi(Cht), features a unique sandwich-like structure where a titanium(II) center is coordinated between a cyclopentadienyl (Cp) ring and a cycloheptatrienyl (Cht) ring. Its intriguing electronic configuration and reactivity make it a valuable subject for studies in catalysis, materials science, and synthetic chemistry.

One of the most compelling aspects of Cyclopentadienyl(cycloheptatrienyl)titanium(II) is its role in catalytic processes. Researchers have explored its potential in polymerization reactions, where it acts as a precursor for catalysts that produce high-performance polymers. The compound's ability to stabilize reactive intermediates makes it particularly useful in olefin polymerization, a process critical for manufacturing plastics and elastomers. Recent advancements in green chemistry have also highlighted its potential in reducing energy consumption and waste in industrial processes.

In addition to its catalytic applications, CpTi(Cht) has been investigated for its electronic and magnetic properties. The titanium(II) center, with its d² electron configuration, contributes to unique redox behavior, making the compound a candidate for molecular electronics and spin-crossover materials. These properties are particularly relevant in the development of next-generation data storage devices and quantum computing technologies, areas that are currently at the forefront of scientific innovation.

The synthesis and characterization of Cyclopentadienyl(cycloheptatrienyl)titanium(II) require specialized techniques due to its sensitivity to air and moisture. Researchers typically employ Schlenk line or glovebox methods to handle the compound under inert atmospheres. Spectroscopic methods such as NMR, X-ray crystallography, and UV-Vis spectroscopy are commonly used to confirm its structure and purity. These meticulous procedures ensure the compound's stability and reproducibility in experimental settings.

From a commercial perspective, the demand for organometallic compounds like CpTi(Cht) is growing, driven by their applications in advanced materials and sustainable technologies. Market trends indicate increasing investment in research and development of titanium-based catalysts, particularly in regions focused on renewable energy and circular economy initiatives. This aligns with global efforts to reduce reliance on fossil fuels and promote environmentally friendly industrial practices.

For researchers and industry professionals seeking to explore Cyclopentadienyl(cycloheptatrienyl)titanium(II), it is essential to stay updated on the latest publications and patents. Key databases such as SciFinder and Reaxys provide valuable insights into its synthesis, applications, and safety protocols. Additionally, collaborations between academia and industry can accelerate the translation of laboratory discoveries into real-world solutions, further enhancing the compound's impact.

In summary, Cyclopentadienyl(cycloheptatrienyl)titanium(II) (CAS 51203-49-7) represents a versatile and promising compound with wide-ranging applications in catalysis, materials science, and electronics. Its unique properties and potential for innovation make it a subject of ongoing research and development. As the scientific community continues to uncover new uses for this compound, its role in advancing technology and sustainability is likely to expand, offering exciting opportunities for future exploration.